Cas no 1375213-00-5 (6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide)
6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-N-(4-pyrimidin-2-yloxyphenyl)pyridine-3-carboxamide
- 1375213-00-5
- 6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide
- AKOS034483299
- EN300-26589098
- Z605662980
-
- Inchi: 1S/C16H11ClN4O2/c17-14-7-2-11(10-20-14)15(22)21-12-3-5-13(6-4-12)23-16-18-8-1-9-19-16/h1-10H,(H,21,22)
- InChI Key: PZPQXFPGNWZEFE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C(NC1C=CC(=CC=1)OC1N=CC=CN=1)=O
Computed Properties
- Exact Mass: 326.0570533g/mol
- Monoisotopic Mass: 326.0570533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 77Ų
6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26589098-0.05g |
6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide |
1375213-00-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide
6-Chloro-N-[4-(Pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide (CAS No. 1375213-00-5)
The compound 6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide (CAS No. 1375213-00-5) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chlorine atom at the 6-position, a carboxamide group at the 3-position, and a pyrimidin-2-yloxy-substituted phenyl group attached to the nitrogen atom of the carboxamide. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.
Recent advancements in synthetic chemistry have enabled the precise synthesis of 6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide, allowing researchers to explore its applications in drug discovery. The pyridine ring, a key structural component, is known for its aromaticity and ability to participate in various hydrogen bonding interactions, making it a valuable scaffold in medicinal chemistry. The presence of the pyrimidine moiety further enhances the molecule's versatility, as pyrimidines are commonly found in nucleic acids and are often associated with bioactive properties.
One of the most promising areas of research involving this compound is its potential as a lead molecule in the development of novel therapeutic agents. Studies have shown that 6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide exhibits selective binding affinity towards certain protein targets, which could be exploited for treating diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent investigations have highlighted its ability to modulate kinase activity, a critical pathway in cell signaling and proliferation.
In addition to its pharmacological applications, this compound has also garnered attention in materials science due to its electronic properties. The conjugated system formed by the pyridine and pyrimidine rings contributes to its stability and ability to absorb light across a broad spectrum. This makes it a candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are actively exploring methods to optimize its electronic characteristics for enhanced performance in these applications.
The synthesis of 6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridine ring through cyclization reactions, followed by functionalization at specific positions to introduce the chlorine atom and carboxamide group. The substitution of the phenyl group with the pyrimidin-2-yloxy moiety is typically achieved through nucleophilic aromatic substitution or coupling reactions under controlled conditions.
From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and solid-state properties. Such information is crucial for understanding its behavior in different chemical environments and for designing experiments aimed at exploring its biological activity.
Looking ahead, ongoing research into 6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide is focused on expanding its application scope while improving its stability and bioavailability. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new opportunities for this compound in both therapeutic and technological domains.
1375213-00-5 (6-chloro-N-[4-(pyrimidin-2-yloxy)phenyl]pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)